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Compound Name:
Benzene, 1-(bromomethyl)-4-

(heptyloxy)-

Cat. No.: B1317074 Get Quote

An In-Depth Technical Guide to the Molecular Weight of Benzene, 1-(bromomethyl)-4-
(heptyloxy)-

This guide provides a detailed analysis of the molecular weight of the chemical compound

Benzene, 1-(bromomethyl)-4-(heptyloxy)-. It is intended for researchers, scientists, and

professionals in the field of drug development who require precise information for their work.

Molecular Formula and Structure
The chemical structure of Benzene, 1-(bromomethyl)-4-(heptyloxy)- is key to determining its

molecular properties. The molecular formula for this compound is C14H21BrO[1]. This formula

indicates that each molecule is composed of 14 carbon atoms, 21 hydrogen atoms, one

bromine atom, and one oxygen atom.

Atomic Weights of Constituent Elements
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The standard atomic weights for the elements present in Benzene, 1-(bromomethyl)-4-
(heptyloxy)- are provided in the table below. These values are based on internationally

recognized standards.
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Element Symbol Atomic Weight (amu)

Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904

Oxygen O 15.999

Calculation of Molecular Weight
The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and then summing these values.

Calculation:

(14 × 12.011) + (21 × 1.008) + (1 × 79.904) + (1 × 15.999) = 285.22 g/mol

The calculated molecular weight of Benzene, 1-(bromomethyl)-4-(heptyloxy)- is 285.22 g/mol

[1].

Summary of Molecular Weight Data
For ease of reference, the quantitative data related to the molecular weight of Benzene, 1-
(bromomethyl)-4-(heptyloxy)- is summarized in the following table.

Component
Molecular
Formula

Number of
Atoms

Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 14 12.011 168.154

Hydrogen H 21 1.008 21.168

Bromine Br 1 79.904 79.904

Oxygen O 1 15.999 15.999

Total C14H21BrO 37 285.225
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Note: The final molecular weight is commonly rounded to two decimal places, resulting in

285.22 g/mol .

Visualization of Elemental Composition
The following diagram illustrates the elemental components that constitute the Benzene, 1-
(bromomethyl)-4-(heptyloxy)- molecule and their contribution to the final molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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